N-(2-ethoxyphenyl)-2-(2-oxo-1,3-benzoxazol-3(2H)-yl)acetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide
• InChI: InChI=1S/C17H16N2O4/c1-2-22-14-9-5-3-7-12(14)18-16(20)11-19-13-8-4-6-10-15(13)23-17(19)21/h3-10H,2,11H2,1H3,(H,18,20)
• InChI Key: UJSHFUKDRCJQII-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CN2C3=CC=CC=C3OC2=O
• Molecular Formula: C17H16N2O4
• Molecular Weight: 312.32 g/mol
• Solubility: 25.2 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(2-ethoxyphenyl)-2-(2-oxo-1,3-benzoxazol-3(2H)-yl)acetamide, commonly known as EBA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. EBA is a benzoxazole derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.

Scientific Research Applications

EBA has been extensively studied for its potential therapeutic applications, including its anti-inflammatory, anti-cancer, and anti-bacterial properties. EBA has been shown to inhibit the growth of various cancer cell lines, including lung cancer, breast cancer, and colon cancer. Additionally, EBA has been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Moreover, EBA has been reported to exhibit anti-bacterial activity against various strains of bacteria, including Staphylococcus aureus and Escherichia coli.

Mechanism of Action

The mechanism of action of EBA is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. EBA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of pro-inflammatory prostaglandins. Additionally, EBA has been reported to inhibit the activity of matrix metalloproteinases (MMPs), enzymes that are involved in the breakdown of extracellular matrix proteins. Moreover, EBA has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that is involved in the regulation of various genes involved in inflammation and cancer.
Biochemical and Physiological Effects
EBA has been shown to possess various biochemical and physiological effects, including its anti-inflammatory, anti-cancer, and anti-bacterial properties. EBA has been reported to inhibit the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α). Additionally, EBA has been shown to inhibit the growth and proliferation of various cancer cell lines by inducing apoptosis and cell cycle arrest. Moreover, EBA has been reported to exhibit anti-bacterial activity by inhibiting the growth of various strains of bacteria.

Advantages and Limitations for Lab Experiments

EBA has several advantages for lab experiments, including its ease of synthesis, stability, and low toxicity. However, EBA has some limitations, including its poor solubility in water and its relatively low potency compared to other anti-cancer drugs.

Future Directions

There are several future directions for the research on EBA, including the optimization of its synthesis method, the development of more potent derivatives, and the evaluation of its efficacy in vivo. Additionally, further studies are needed to elucidate the mechanism of action of EBA and to identify its potential targets for the treatment of cancer, inflammation, and bacterial infections.
Conclusion
In conclusion, EBA is a benzoxazole derivative that has gained significant attention in the field of scientific research due to its potential therapeutic applications. EBA has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied. EBA possesses various biochemical and physiological effects, including its anti-inflammatory, anti-cancer, and anti-bacterial properties. EBA has several advantages for lab experiments, including its ease of synthesis, stability, and low toxicity. However, further research is needed to optimize its synthesis method, develop more potent derivatives, and evaluate its efficacy in vivo.

Synthesis Methods

EBA can be synthesized using various methods, including the reaction of 2-aminobenzoxazole with ethyl 2-bromoacetate in the presence of potassium carbonate. The resulting product is then reacted with 2-ethoxyphenylboronic acid in the presence of a palladium catalyst to obtain EBA. Other methods of synthesis have also been reported, including the use of different catalysts and reaction conditions.